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Compound of Interest

Compound Name: NS3861

Cat. No.: B1241945

Immediate attention for researchers, scientists, and drug development professionals: The
proper disposal of NS3861, a neuronal nicotinic acetylcholine receptor (hnAChR) agonist,
requires adherence to specific safety protocols. A complete, publicly available Safety Data
Sheet (SDS) with detailed disposal instructions for NS3861 is not available. The manufacturer,
Cayman Chemical, states that this material should be considered hazardous and provides a
comprehensive SDS directly to the purchasing institution.[1] It is imperative to consult the SDS
provided by your supplier and contact your institution's Environmental Health and Safety (EHS)
department for specific disposal procedures.

Disposal of NS3861 must be conducted in accordance with official regulations. As a research
chemical with potential hazards, it should not be disposed of down the drain or in regular trash.
[2] Pharmaceutical waste, in general, should be managed as chemical waste.[2]

Key Information for NS3861.:
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Property Value/iInformation Source

3-(3-bromo-2-thienyl)-8-

Chemical Name methyl-8-azabicyclo[3.2.1]oct- Cayman Chemical
2-ene

CAS Number 216853-59-7 Cayman Chemical[1]

Molecular Formula C12H14BrNS Cayman Chemical[1]

Physical Form Solid Cayman Chemical[1]

Solubility Methanol, Ethanol, DMSO Cayman Chemical[1]

Storage -20°C Cayman Chemical[1]

To be considered hazardous
Primary Hazard until further information is Cayman Chemical[1]

available.

General Disposal Workflow for Hazardous Research
Chemicals:

The following diagram outlines a general procedure for the disposal of hazardous laboratory
chemicals like NS3861. This workflow is a general guide and must be adapted to the specific
requirements of your institution's EHS protocols and the information provided in the
manufacturer's SDS.
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General Disposal Workflow for NS3861

Preparation

Consult NS3861 SDS
and Institutional EHS Protocols

l

Wear Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

Waste Collection

Use a Designated, Labeled
Hazardous Waste Container

l

Ensure Container is Compatible
with NS3861

:

Segregate from
Incompatible Wastes

Storage and Disposal

Store in a Designated
Satellite Accumulation Area

l

Arrange for Pickup by
Institutional EHS or
Licensed Waste Contractor

Click to download full resolution via product page

Caption: General workflow for the safe disposal of NS3861.
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Experimental Protocols Cited:

While no experimental protocols for the disposal of NS3861 were found, the product
information from Cayman Chemical indicates its use in laboratory procedures as a solid that
can be dissolved in solvents such as methanol, ethanol, and DMSO to create a stock solution.
[1] Any unused solutions or contaminated materials from such procedures should be treated as
hazardous waste.

Disclaimer: This information is intended as a general guide. The absence of a publicly
available, detailed SDS for NS3861 necessitates a cautious approach. Always prioritize the
information provided by the chemical supplier and your institution's established safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1241945#ns3861-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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